Cas no 887467-32-5 (1'-2-(3-methylphenoxy)acetyl-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one)

• Product name: 1'-2-(3-methylphenoxy)acetyl-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one
• CAS No: 887467-32-5
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 6336269
• PubChem ID: 7260605

1'-2-(3-methylphenoxy)acetyl-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one Chemical and Physical Properties

Names and Identifiers

• 1'-2-(3-methylphenoxy)acetyl-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one
• 1'-[2-(3-methylphenoxy)acetyl]-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one
• SMR000811122
• F2548-0093
• CHEMBL1436341
• MLS001234725
• 887467-32-5
• HMS3003K18
• AKOS024659469
• 1'-[2-(3-methylphenoxy)acetyl]spiro[3H-chromene-2,4'-piperidine]-4-one
• SR-01000022197-1
• 1'-(2-(m-tolyloxy)acetyl)spiro[chroman-2,4'-piperidin]-4-one
• SR-01000022197

• Inchi： 1S/C22H23NO4/c1-16-5-4-6-17(13-16)26-15-21(25)23-11-9-22(10-12-23)14-19(24)18-7-2-3-8-20(18)27-22/h2-8,13H,9-12,14-15H2,1H3
• InChI Key： WIGFHVYXLBXHHU-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC21CCN(C(COC1C=CC=C(C)C=1)=O)CC2)=O

Computed Properties

• Exact Mass: 365.16270821g/mol
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.8Ų

Additional information on 1'-2-(3-methylphenoxy)acetyl-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one

Introduction to 1'-2-(3-methylphenoxy)acetyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one (CAS No. 887467-32-5)

1'-2-(3-methylphenoxy)acetyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one (CAS No. 887467-32-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of spirocyclic structures, which are known for their unique pharmacological properties and potential therapeutic applications. The intricate molecular architecture of 1'-2-(3-methylphenoxy)acetyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one makes it a valuable candidate for the development of novel drugs targeting various diseases.

The spirocyclic nature of this compound is particularly noteworthy. Spirocycles are characterized by the presence of two rings sharing a single atom, which can confer enhanced stability and bioavailability compared to linear or simple cyclic compounds. In the case of 1'-2-(3-methylphenoxy)acetyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one, the spiro junction is formed between a benzopyran and a piperidine ring. This structural feature not only enhances the compound's rigidity but also influences its conformational flexibility, which can be crucial for binding to specific biological targets.

The 3-methylphenoxy substituent on the acetyl group is another key feature of this molecule. Phenolic derivatives are known for their ability to modulate various biological processes, including enzyme activity and receptor binding. The presence of the methyl group on the phenyl ring can further fine-tune these interactions by altering the electronic and steric properties of the molecule. This makes 1'-2-(3-methylphenoxy)acetyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one a versatile scaffold for exploring new therapeutic avenues.

Recent studies have highlighted the potential of 1'-2-(3-methylphenoxy)acetyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one in various pharmacological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1'-2-(3-methylphenoxy)acetyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one could be a promising lead for developing new treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1'-2-(3-methylphenoxy)acetyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one has also been investigated for its potential neuroprotective properties. Studies conducted in animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

The pharmacokinetic profile of 1'-2-(3-methylphenoxy)acetyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one has also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens. These characteristics are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects while minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1'-2-(3-methylphenoxy)acetyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 1'-2-(3-methylphenoxy)acetyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one (CAS No. 887467-32-5) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive scaffold for developing new drugs with diverse therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, underscoring its significance in advancing medical science.